Cas no 121999-68-6 (C20 Sphingomyelin)

C20 Sphingomyelin structure
C20 Sphingomyelin structure
Product Name:C20 Sphingomyelin
CAS No:121999-68-6
MF:C43H87N2O6P
MW:759.134454965591
CID:4687642
PubChem ID:44260124
Update Time:2024-11-06

C20 Sphingomyelin Chemical and Physical Properties

Names and Identifiers

    • C20 Sphingomyelin
    • SM(d18:1/20:0)
    • N-(eicosanoyl)-sphing-4-enine-1-phosphocholine
    • N-icosanoylsphingosine-1-phosphocholine
    • SM d38:1
    • 4-hydroxy-7S-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-3,5-dioxa-8-aza-4-phosphaoctacosan-1-aminium,4-oxide,innersalt
    • Sphingomyelin (d18:1/20:0)
    • LMSP03010005
    • N-arachidoylsphingosine-1-phosphocholine
    • N-eicosanoylsphingosine-1-phosphocholine
    • N-icosanoylsphing-4-enine-1-phosphocholine
    • N-arachidoylsphing-4-enine-1-phosph
    • Q27156785
    • CHEBI:83359
    • CHEMBL14464
    • (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
    • C20 Sphingomyelin (d18:1/20:0)
    • N-arachidoylsphing-4-enine-1-phosphocholine
    • (2S,3R,E)-3-Hydroxy-2-icosanamidooctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
    • N-eicosanoylsphing-4-enine-1-phosphocholine
    • DTXSID501347266
    • [(E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • 121999-68-6
    • AKOS040754847
    • N-(Eicosanoyl)-1-phosphocholine-sphing-4-enine
    • N-(Eicosanoyl)-1-phosphocholine-sphingosine
    • N-(Eicosanoyl)-1-phosphocholine-D-sphingosine
    • (2S,3R,4E)-3-Hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphoric acid
    • ((E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl) 2-(trimethylazaniumyl)ethyl phosphate
    • N-(Eicosanoyl)-1-phosphocholine-D-erythro-sphingosine
    • N-(Eicosanoyl)-1-phosphocholine-sphingenine
    • SM D18:1/20:0
    • Sphingomyelin(D18:1/20:0)
    • N-(Eicosanoyl)-1-phosphocholine-erythro-4-sphingenine
    • Sphingomyelin (D18:1,C20:0)
    • N-(Eicosanoyl)-1-phosphocholine-4-sphingenine
    • CS-0375920
    • HY-145549
    • Inchi: 1S/C43H87N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-43(47)44-41(40-51-52(48,49)50-39-38-45(3,4)5)42(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h34,36,41-42,46H,6-33,35,37-40H2,1-5H3,(H-,44,47,48,49)/b36-34+/t41-,42+/m0/s1
    • InChI Key: AADLTHQNYQJHQV-SVLGDMRNSA-N
    • SMILES: P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 758.63017550g/mol
  • Monoisotopic Mass: 758.63017550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 40
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.4
  • Topological Polar Surface Area: 108

C20 Sphingomyelin Pricemore >>

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